Cas no 941881-20-5 (N-2-(4-fluorophenyl)ethyl-5-methylfuro3,2-bpyridine-2-carboxamide)

• Product Name: N-2-(4-fluorophenyl)ethyl-5-methylfuro3,2-bpyridine-2-carboxamide
• CAS No: 941881-20-5
• MF: C₁₇H₁₅FN₂O₂
• MW: 298.311607599258
• CID: 5847384
• PubChem ID: 16906950
• Update Time: 2025-07-14

N-2-(4-fluorophenyl)ethyl-5-methylfuro3,2-bpyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• Furo[3,2-b]pyridine-2-carboxamide, N-[2-(4-fluorophenyl)ethyl]-5-methyl-
• 941881-20-5
• AKOS024642511
• F2348-0226
• N-[2-(4-fluorophenyl)ethyl]-5-methylfuro[3,2-b]pyridine-2-carboxamide
• N-(4-fluorophenethyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide
• N-2-(4-fluorophenyl)ethyl-5-methylfuro3,2-bpyridine-2-carboxamide

• Inchi： 1S/C17H15FN2O2/c1-11-2-7-15-14(20-11)10-16(22-15)17(21)19-9-8-12-3-5-13(18)6-4-12/h2-7,10H,8-9H2,1H3,(H,19,21)
• InChI Key： HHVZYUFPKVRCEZ-UHFFFAOYSA-N
• SMILES： C12C=C(C(NCCC3=CC=C(F)C=C3)=O)OC1=CC=C(C)N=2

Computed Properties

• Exact Mass: 298.11175589g/mol
• Monoisotopic Mass: 298.11175589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 512.4±50.0 °C(Predicted)
• pka: 13.21±0.46(Predicted)

Additional information on N-2-(4-fluorophenyl)ethyl-5-methylfuro3,2-bpyridine-2-carboxamide

Introduction to N-2-(4-fluorophenyl)ethyl-5-methylfuro[3,2-b]pyridine-2-carboxamide (CAS No. 941881-20-5)

N-2-(4-fluorophenyl)ethyl-5-methylfuro[3,2-b]pyridine-2-carboxamide, identified by its CAS number 941881-20-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the class of fused heterocyclic structures, which are known for their diverse biological activities and potential therapeutic applications. The presence of a fluorine atom at the 4-position of the phenyl ring and the unique fused pyridine-furan moiety contribute to its distinctive chemical properties and make it a subject of intense research interest.

The molecular structure of N-2-(4-fluorophenyl)ethyl-5-methylfuro[3,2-b]pyridine-2-carboxamide encompasses a pyridine ring fused with a furan ring, further substituted with an ethyl group linked to a 4-fluorophenyl moiety and a carboxamide group at the 2-position. This complex arrangement not only imparts unique electronic and steric properties but also opens up possibilities for various interactions with biological targets. The fluorine substituent, in particular, is often incorporated into pharmaceuticals due to its ability to enhance metabolic stability and binding affinity.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic benefits. Among these, furo[3,2-b]pyridine derivatives have shown promise in several pharmacological applications. The compound N-2-(4-fluorophenyl)ethyl-5-methylfuro[3,2-b]pyridine-2-carboxamide is no exception and has been explored for its potential role in modulating various biological pathways. Its unique structural features make it a valuable scaffold for designing molecules that can interact with specific targets in the body.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. The presence of both pyridine and furan rings provides a versatile platform for further chemical modifications, allowing researchers to fine-tune its properties for specific applications. For instance, the carboxamide group can be readily functionalized to introduce additional pharmacological functionalities, while the fluorophenyl moiety can enhance lipophilicity and improve oral bioavailability.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug development. The fluorine atom at the 4-position of the phenyl ring in N-2-(4-fluorophenyl)ethyl-5-methylfuro[3,2-b]pyridine-2-carboxamide plays a crucial role in modulating its pharmacokinetic properties. Fluorine substitution is well-documented to increase metabolic stability by preventing unwanted hydrolysis or oxidation reactions. This can lead to improved drug efficacy and reduced side effects. Moreover, fluorinated compounds often exhibit enhanced binding affinity to biological targets due to their ability to engage in specific non-covalent interactions.

The synthesis of N-2-(4-fluorophenyl)ethyl-5-methylfuro[3,2-b]pyridine-2-carboxamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the formation of the furo[3,2-b]pyridine core through cyclization reactions, followed by functionalization at various positions to introduce the desired substituents. The introduction of the 4-fluorophenyl ethyl group and the carboxamide functionality requires careful consideration to ensure high yield and purity.

In terms of biological activity, preliminary studies suggest that N-2-(4-fluorophenyl)ethyl-5-methylfuro[3,2-b]pyridine-2-carboxamide may exhibit inhibitory effects on certain enzymes or receptors relevant to neurological disorders. The combination of structural elements known to interact with biological targets makes this compound a promising candidate for further investigation in drug discovery programs. However, more comprehensive studies are needed to fully elucidate its mechanism of action and therapeutic potential.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between N-2-(4-fluorophenyl)ethyl-5-methylfuro[3,2-b]pyridine-2-carboxamide and its biological targets. These tools allow researchers to predict binding affinities, identify key interaction sites, and optimize molecular structures for improved efficacy. By leveraging computational methods alongside experimental approaches, scientists can accelerate the discovery process and bring novel therapeutics to market more efficiently.

The development of new pharmaceuticals is a complex endeavor that requires collaboration across multiple disciplines. Chemists play a pivotal role in designing molecules with desirable properties, while biologists provide insights into their potential biological effects. Pharmacologists conduct rigorous testing to assess efficacy and safety profiles, ensuring that new drugs meet stringent regulatory standards before reaching patients.

In conclusion, N-2-(4-fluorophenyl)ethyl-5-methylfuro[3,2-b]pyridine-2-carboxamide (CAS No. 941881-20-5) represents an exciting advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable compound for further research and development. As our understanding of drug design principles continues to evolve, compounds like this one will undoubtedly play a crucial role in addressing unmet medical needs and improving patient outcomes.